Cas no 1314745-40-8 (2-(4-bromo-3-methylphenyl)-2-methylpropanoic acid)

• Product Name: 2-(4-bromo-3-methylphenyl)-2-methylpropanoic acid
• CAS No: 1314745-40-8
• MF: C₁₁H₁₃BrO₂
• MW: 257.123722791672
• MDL: MFCD19696220
• CID: 4588017
• PubChem ID: 82299790
• Update Time: 2025-06-08

2-(4-bromo-3-methylphenyl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-3-methylphenyl)-2-methylpropanoic acid

• MDL： MFCD19696220
• Inchi： 1S/C11H13BrO2/c1-7-6-8(4-5-9(7)12)11(2,3)10(13)14/h4-6H,1-3H3,(H,13,14)
• InChI Key： NAHKIANEFNOEGQ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(C1=CC=C(Br)C(C)=C1)(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(4-bromo-3-methylphenyl)-2-methylpropanoic acid

Recent Advances in the Study of 2-(4-bromo-3-methylphenyl)-2-methylpropanoic acid (CAS: 1314745-40-8)

The compound 2-(4-bromo-3-methylphenyl)-2-methylpropanoic acid (CAS: 1314745-40-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique brominated aromatic structure and propanoic acid moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, positioning it as a candidate for further drug development.

One of the key areas of research has been the optimization of synthetic routes for 2-(4-bromo-3-methylphenyl)-2-methylpropanoic acid. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves scalability and reduces production costs. The method involves a palladium-catalyzed coupling reaction, which has been shown to enhance the purity and yield of the final product. This advancement is critical for facilitating large-scale production and subsequent preclinical studies.

Pharmacological investigations have revealed that 2-(4-bromo-3-methylphenyl)-2-methylpropanoic acid exhibits potent anti-inflammatory and analgesic properties. In vitro and in vivo studies demonstrated its ability to inhibit cyclooxygenase-2 (COX-2) activity, a key enzyme involved in inflammatory pathways. These findings suggest its potential as a non-steroidal anti-inflammatory drug (NSAID) with a favorable safety profile. Further, its selectivity for COX-2 over COX-1 may reduce gastrointestinal side effects commonly associated with traditional NSAIDs.

Another promising avenue of research involves the compound's potential application in oncology. Preliminary studies indicate that 2-(4-bromo-3-methylphenyl)-2-methylpropanoic acid may inhibit the proliferation of certain cancer cell lines, particularly those associated with breast and prostate cancers. The mechanism appears to involve the modulation of apoptotic pathways and the suppression of angiogenesis. While these results are preliminary, they highlight the need for further investigation into its anticancer properties.

In addition to its therapeutic potential, recent studies have also explored the pharmacokinetics and toxicity profile of 2-(4-bromo-3-methylphenyl)-2-methylpropanoic acid. Animal models have shown good oral bioavailability and a favorable half-life, suggesting suitability for oral administration. Toxicity studies have indicated a low incidence of adverse effects at therapeutic doses, though further long-term studies are warranted to fully assess its safety.

In conclusion, 2-(4-bromo-3-methylphenyl)-2-methylpropanoic acid (CAS: 1314745-40-8) represents a compound of significant interest in the pharmaceutical and chemical biology fields. Its diverse pharmacological properties, coupled with advancements in synthesis and a favorable safety profile, make it a promising candidate for further development. Future research should focus on elucidating its mechanisms of action, optimizing its therapeutic efficacy, and exploring its potential in clinical settings.